4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-[(2,3,5-trimethylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H19N3OS/c1-5-17-13(15-16-14(17)19)8-18-12-7-9(2)6-10(3)11(12)4/h6-7H,5,8H2,1-4H3,(H,16,19)
• InChI Key: VUJGJWWRWCCLLL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)COC2=CC(=CC(=C2C)C)C
• Molecular Formula: C14H19N3OS
• Molecular Weight: 277.39 g/mol

Description

4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol is a chemical compound with potential applications in scientific research. It belongs to the class of triazole compounds and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed to act as a modulator of enzyme activity by binding to the active site of enzymes. It has been shown to inhibit the activity of certain enzymes involved in biological processes.
Biochemical and Physiological Effects:
4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol has been shown to have biochemical and physiological effects on various biological systems. It has been studied for its effects on the nervous system, cardiovascular system, and immune system. It has been shown to modulate the activity of enzymes involved in these systems.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol in lab experiments include its high purity and yield, as well as its potential to modulate enzyme activity. However, its mechanism of action is not fully understood, and its effects on biological systems may vary depending on the experimental conditions.

Future Directions

There are several future directions for research on 4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol. One direction is to study its effects on specific enzymes involved in biological processes. Another direction is to investigate its potential as a therapeutic agent for various diseases. Additionally, further research is needed to fully understand its mechanism of action and physiological effects.

Synthesis Methods

The synthesis of 4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol involves the reaction of 4-ethyl-4H-1,2,4-triazole-3-thiol with 2,3,5-trimethylphenyl chloromethyl ether in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

4-ethyl-5-[(2,3,5-trimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol has potential applications in scientific research. It has been studied for its mechanism of action and physiological effects on various biological systems. It has been used as a tool compound to study the role of triazole compounds in biological processes.